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Compound of Interest

Compound Name: 2-Iodohexane

Cat. No.: B100192 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive safety data, handling precautions, and a review

of experimental applications for 2-iodohexane. The information is intended to support

laboratory safety and procedural planning for researchers and professionals in the fields of

chemistry and drug development.

Chemical and Physical Properties
2-Iodohexane is a secondary alkyl iodide that serves as a useful intermediate in organic

synthesis. A summary of its key physical and chemical properties is presented in Table 1.
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Property Value Reference

Molecular Formula C₆H₁₃I [1]

Molecular Weight 212.07 g/mol [1]

CAS Number 18589-27-0 [1]

Appearance Colorless to light yellow liquid [2]

Boiling Point 171.5 °C at 760 mmHg [3]

Melting Point -68.15 °C (estimate) [3]

Flash Point 55.1 °C [3]

Density 1.444 g/cm³ [3]

Solubility Insoluble in water [2]

Refractive Index 1.4878 [3]

Vapor Pressure 1.86 mmHg at 25°C [3]

Safety and Hazard Information
2-Iodohexane is classified as a hazardous substance. Proper handling and storage are crucial

to ensure laboratory safety. Table 2 summarizes the key hazard information.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 11 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC4625839/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4625839/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4625839/
https://pubchem.ncbi.nlm.nih.gov/compound/2-Iodohexane
https://pubmed.ncbi.nlm.nih.gov/27568464/
https://pubmed.ncbi.nlm.nih.gov/27568464/
https://pubmed.ncbi.nlm.nih.gov/27568464/
https://pubmed.ncbi.nlm.nih.gov/27568464/
https://pubchem.ncbi.nlm.nih.gov/compound/2-Iodohexane
https://pubmed.ncbi.nlm.nih.gov/27568464/
https://pubmed.ncbi.nlm.nih.gov/27568464/
https://www.benchchem.com/product/b100192?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b100192?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hazard Category Classification Precautionary Statements

Flammability Combustible liquid

Keep away from heat, sparks,

open flames, and hot surfaces.

No smoking.

Skin Corrosion/Irritation Causes skin irritation

Wash skin thoroughly after

handling. Wear protective

gloves.

Eye Damage/Irritation Causes serious eye irritation
Wear eye protection/face

protection.

Acute Toxicity (Oral) Harmful if swallowed

Do not eat, drink or smoke

when using this product. Rinse

mouth.

Specific Target Organ Toxicity

(Single Exposure)
May cause respiratory irritation

Avoid breathing

dust/fume/gas/mist/vapors/spr

ay. Use only outdoors or in a

well-ventilated area.

Toxicological Summary
The toxicological properties of 2-iodohexane have not been fully investigated. However, as an

alkylating agent, it should be handled with care. Alkyl iodides can be lachrymatory and are

generally considered to be irritants. The primary routes of exposure are inhalation, skin contact,

and ingestion.

While specific data on the mechanism of toxicity for 2-iodohexane is limited, it is presumed to

act as an alkylating agent, which can lead to cellular damage. There is no evidence to suggest

its involvement in specific biological signaling pathways; its toxicity is more likely a result of

non-specific covalent modification of biological macromolecules.

Handling and Storage Precautions
Proper handling and storage procedures are essential to minimize the risks associated with 2-
iodohexane.
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Handling:

Work in a well-ventilated area, preferably in a chemical fume hood.[4]

Avoid contact with skin, eyes, and clothing.[4]

Wear appropriate personal protective equipment (PPE), as detailed in Table 3.

Keep away from sources of ignition.[4]

Take precautionary measures against static discharge.[4]

Wash hands thoroughly after handling.[4]

Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated place.

Protect from light, as it may be light-sensitive.

Store away from incompatible materials such as strong oxidizing agents and strong bases.

Personal Protective Equipment (PPE)
The following PPE is recommended when handling 2-iodohexane:

PPE Type Specification

Eye/Face Protection Chemical safety goggles or a face shield.[4]

Skin Protection
Chemical-resistant gloves (e.g., nitrile rubber),

and a lab coat.

Respiratory Protection

Use in a well-ventilated area. If ventilation is

inadequate, a respirator with an organic vapor

cartridge may be necessary.[4]

Emergency Procedures
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First-Aid Measures:

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical

attention if symptoms persist.[5]

Skin Contact: Immediately wash the affected area with soap and plenty of water for at least

15 minutes. Remove contaminated clothing. Seek medical attention if irritation develops or

persists.[6]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy

to do. Continue rinsing. Seek immediate medical attention.[5]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth

to an unconscious person. Seek immediate medical attention.[5]

Fire-Fighting Measures:

Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[5]

Specific Hazards: Combustible liquid. Vapors may form explosive mixtures with air.[7]

Protective Equipment: Wear a self-contained breathing apparatus (SCBA) and full protective

gear.[5]

Accidental Release Measures:

Ensure adequate ventilation.

Remove all sources of ignition.

Wear appropriate PPE.

Absorb the spill with an inert material (e.g., sand, earth, vermiculite) and place it in a suitable

container for disposal.[4]

Do not allow the chemical to enter drains or waterways.
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Experimental Protocols
2-Iodohexane is a versatile reagent in organic synthesis, primarily used in nucleophilic

substitution and elimination reactions.

Representative Experimental Protocol: Elimination
Reaction with Sodium Methoxide
This protocol describes a general procedure for the elimination reaction of 2-iodohexane with

sodium methoxide to yield a mixture of hexene isomers.

Materials:

2-Iodohexane

Sodium methoxide

Anhydrous methanol

Round-bottom flask with a reflux condenser

Magnetic stirrer and stir bar

Heating mantle

Separatory funnel

Drying agent (e.g., anhydrous magnesium sulfate)

Rotary evaporator

Procedure:

Set up a flame-dried round-bottom flask equipped with a magnetic stir bar and a reflux

condenser under an inert atmosphere (e.g., nitrogen or argon).

In the flask, dissolve sodium methoxide in anhydrous methanol with stirring.
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Add 2-iodohexane dropwise to the stirred solution at room temperature.

After the addition is complete, heat the reaction mixture to reflux and monitor the reaction

progress by thin-layer chromatography (TLC) or gas chromatography (GC).

Once the reaction is complete, cool the mixture to room temperature.

Quench the reaction by carefully adding water.

Transfer the mixture to a separatory funnel and extract the product with a suitable organic

solvent (e.g., diethyl ether or pentane).

Wash the organic layer with water and then with brine.

Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent

using a rotary evaporator.

The crude product can be purified by distillation.

Visualizations
The following diagrams illustrate key workflows for handling and using 2-iodohexane in a

laboratory setting.
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General Laboratory Workflow for Handling 2-Iodohexane

Preparation

Handling and Use

Cleanup and Disposal

Review SDS and Conduct Risk Assessment

Prepare Fume Hood and Equipment

Don Appropriate PPE

Weigh/Measure 2-Iodohexane in Fume Hood

Perform Chemical Reaction

Quench Reaction and Work-up

Segregate Waste (Halogenated Organic)

Decontaminate Glassware and Work Area

Doff PPE and Wash Hands

Click to download full resolution via product page

Caption: General laboratory workflow for handling 2-Iodohexane.
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Workflow for a Representative Elimination Reaction of 2-Iodohexane

Reaction Setup

Reaction

Work-up and Purification

Assemble Flame-Dried Glassware under Inert Atmosphere

Dissolve Sodium Methoxide in Anhydrous Methanol

Add 2-Iodohexane Dropwise

Heat to Reflux

Monitor Reaction Progress (TLC/GC)

Cool to Room Temperature and Quench with Water

Extract with Organic Solvent

Wash with Water and Brine

Dry with Anhydrous MgSO4

Concentrate via Rotary Evaporation

Purify by Distillation

Click to download full resolution via product page

Caption: Workflow for a representative elimination reaction of 2-Iodohexane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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